Cas no 935480-66-3 (methyl 2-(2,6-difluorophenyl)propanoate)

• Product Name: methyl 2-(2,6-difluorophenyl)propanoate
• CAS No: 935480-66-3
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5747279
• PubChem ID: 64036811
• Update Time: 2025-05-19

methyl 2-(2,6-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• CS-0346751
• SCHEMBL16585353
• AKOS013353368
• methyl 2-(2,6-difluorophenyl)propanoate
• EN300-1138121
• 935480-66-3
• 2,6-difluoro-alpha-methyl-benzeneaceticacid,methylester
• 2,6-Difluoro-alpha-methyl-benzeneacetic acid, methyl ester

• Inchi： 1S/C10H10F2O2/c1-6(10(13)14-2)9-7(11)4-3-5-8(9)12/h3-6H,1-2H3
• InChI Key： NELRFBARIKJQCG-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C(=O)OC)C)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 2-(2,6-difluorophenyl)propanoate

Comprehensive Overview of Methyl 2-(2,6-Difluorophenyl)Propanoate (CAS No. 935480-66-3): Properties, Applications, and Industry Insights

Methyl 2-(2,6-difluorophenyl)propanoate (CAS No. 935480-66-3) is a fluorinated organic ester with a molecular formula of C₁₀H₁₀F₂O₂. This compound belongs to the class of arylpropanoate derivatives, which are widely studied for their versatility in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical applications. The presence of difluorophenyl and ester functional groups in its structure enhances its reactivity, making it a valuable building block in modern organic chemistry.

In recent years, the demand for fluorinated compounds like methyl 2-(2,6-difluorophenyl)propanoate has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug discovery, aligning with the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers frequently search for "fluorinated phenyl esters in drug design" or "CAS 935480-66-3 applications," reflecting its relevance in R&D.

The synthesis of methyl 2-(2,6-difluorophenyl)propanoate typically involves esterification of the corresponding propanoic acid derivative or palladium-catalyzed cross-coupling reactions. Its high purity grade (>98%) is critical for ensuring reproducibility in lab-scale experiments and industrial processes. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to validate its structural integrity, addressing common queries like "how to characterize fluorinated esters."

Beyond pharmaceuticals, this compound finds niche applications in advanced material science. Its lipophilic nature and thermal stability make it a candidate for polymer modifiers and liquid crystal formulations. Industry professionals often explore "difluorophenyl derivatives in materials" or "CAS 935480-66-3 suppliers," highlighting its cross-sector utility. Regulatory compliance with REACH and FDA guidelines further underscores its safe handling protocols.

Environmental and sustainability considerations are increasingly shaping the discourse around fluorochemicals. Methyl 2-(2,6-difluorophenyl)propanoate is no exception, with studies focusing on "green synthesis routes for fluorinated esters" and "biodegradability of arylpropanoates." Innovations in catalytic methods and solvent-free reactions aim to reduce the ecological footprint of such compounds, resonating with the green chemistry movement.

In summary, methyl 2-(2,6-difluorophenyl)propanoate (CAS No. 935480-66-3) exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted roles—from enabling next-generation therapeutics to contributing to smart materials—make it a compound of enduring interest. As research advances, its potential in emerging fields like bioimaging probes or catalysis continues to unfold, answering the growing demand for "innovative fluorinated building blocks."